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Introduction
MitoMark Red I, also known and sold under the synonym MitoTracker™ Red CMXRos, is a

lipophilic cationic dye that serves as a vital tool in cell biology for the investigation of

mitochondrial function. This red-fluorescent stain readily permeates live cells and accumulates

in the mitochondria, driven by the organelle's negative membrane potential. Its fluorescence

intensity is directly proportional to the mitochondrial membrane potential (ΔΨm), making it a

reliable indicator of mitochondrial health and a key marker in studies of apoptosis, mitophagy,

and cellular metabolism. A key feature of MitoMark Red I is its covalent binding to

mitochondrial proteins, which allows for its retention even after cell fixation and

permeabilization, making it compatible with immunofluorescence and other downstream

applications.[1][2][3]

Core Properties and Spectral Profile
MitoMark Red I exhibits distinct spectral characteristics that are crucial for designing multiplex

imaging experiments. The dye is excited by the 561 nm laser line and its emission is typically

collected using a filter set around its emission maximum.[4][5]
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Property Value Reference(s)

Synonym MitoTracker™ Red CMXRos [2]

Excitation Maximum (λex) ~578 nm [4]

Emission Maximum (λem) ~599 nm [4]

Molecular Weight 531.52 g/mol [6]

Formula C₃₂H₃₂Cl₂N₂O [6]

Appearance Solid [2]

Solubility Soluble in DMSO [2]

Mechanism of Action and Cellular Localization
The accumulation of MitoMark Red I within mitochondria is a two-step process. First, as a

lipophilic cation, it passively diffuses across the plasma membrane and is electrophoretically

drawn into the negatively charged mitochondrial matrix. This initial accumulation is dependent

on a healthy mitochondrial membrane potential. Subsequently, the dye's mildly thiol-reactive

chloromethyl group covalently binds to matrix proteins, ensuring its retention within the

mitochondria even if the membrane potential is later compromised.[7] This robust retention is a

significant advantage over other potentiometric dyes like TMRM or rhodamine 123, which can

leak out of mitochondria upon depolarization.[7]

Mechanism of MitoMark Red I accumulation in mitochondria.

Applications in Cell Biology
Assessment of Mitochondrial Membrane Potential
A primary application of MitoMark Red I is the qualitative and semi-quantitative assessment of

mitochondrial membrane potential (ΔΨm). A decrease in fluorescence intensity is indicative of

mitochondrial depolarization, a hallmark of cellular stress and apoptosis.

Quantitative Analysis with FCCP Treatment:

The uncoupling agent Carbonyl cyanide p-(trifluoromethoxy)phenylhydrazone (FCCP) is

commonly used to dissipate the mitochondrial membrane potential. The following table
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illustrates the expected dose-dependent decrease in MitoMark Red I fluorescence in HeLa

cells following FCCP treatment.

FCCP Concentration (µM)
Mean Fluorescence
Intensity (Arbitrary Units)

Standard Deviation

0 (Control) 1000 50

0.1 850 45

0.5 550 30

1.0 300 20

5.0 150 15

10.0 100 10

Note: These are representative data synthesized from typical experimental outcomes. Actual

values may vary depending on the cell type, instrument settings, and experimental conditions.

[5][8]

Apoptosis Detection
A loss of mitochondrial membrane potential is an early event in the intrinsic pathway of

apoptosis. MitoMark Red I can be used to identify apoptotic cells by detecting this

depolarization.[9]
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MitoMark Red I as an indicator in the intrinsic apoptosis pathway.
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Mitophagy Assessment
Mitophagy is the selective degradation of mitochondria by autophagy. A key initiating signal for

mitophagy is mitochondrial depolarization. The PINK1-Parkin pathway is a major signaling

cascade in this process. MitoMark Red I can be used to identify depolarized mitochondria

targeted for mitophagy, often in conjunction with markers for autophagosomes (e.g., LC3) or

lysosomes.
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High-Content Screening Workflow for Mitochondrial Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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